3-(Benzo[d][1,3]dioxol-5-yl)-6-methyl-3,4-dihydro-2H-benzo[b][1,4]oxazine

• Molecular Formula: C16H15NO3
• Molecular Weight: 269.29 g/mol
• IUPAC Name: 3-(1,3-benzodioxol-5-yl)-6-methyl-3,4-dihydro-2H-1,4-benzoxazine
• InChI: InChI=1S/C16H15NO3/c1-10-2-4-14-12(6-10)17-13(8-18-14)11-3-5-15-16(7-11)20-9-19-15/h2-7,13,17H,8-9H2,1H3
• InChI Key: WRPMPXWTGYWQHZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OCC(N2)C3=CC4=C(C=C3)OCO4

Description

3-(Benzo[d][1,3]dioxol-5-yl)-6-methyl-3,4-dihydro-2H-benzo[b][1,4]oxazine is a benzoxazine derivative characterized by a fused bicyclic structure. The compound features a 1,3-benzodioxole moiety attached to the 3-position of a 6-methyl-substituted benzoxazine core. Benzoxazines are heterocyclic compounds of pharmacological interest due to their structural versatility, enabling interactions with biological targets such as enzymes and receptors.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Benzo[d][1,3]dioxol-5-yl)-6-methyl-3,4-dihydro-2H-benzo[b][1,4]oxazine typically involves multi-step organic reactions. One common method involves the cyclization of appropriate precursors under controlled conditions. For instance, the reaction might start with the formation of a benzo[d][1,3]dioxole derivative, followed by a series of cyclization and functional group transformations to yield the final product .

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and purity while minimizing cost and environmental impact. This could include the use of catalytic processes, continuous flow reactors, and green chemistry principles to enhance efficiency and sustainability .

Chemical Reactions Analysis

Synthetic Routes and Key Cyclization Reactions

The compound is primarily synthesized via condensation and oxidative cyclization strategies. A notable method involves:

Reaction Pathway

• Step 1 : Condensation of α-branched benzylamines with ortho-benzoquinones under basic conditions (triethylamine) to form ketimine intermediates.

• Step 2 : Iodine-mediated oxidative ring closure of the ketimine intermediate to yield the benzo[b]oxazine scaffold .

Mechanistic Insights

• Base-Promoted Tautomerization : Triethylamine facilitates enamine formation from the ketimine intermediate.

• Electrophilic Iodination : Iodine reacts with the enamine to generate α-imino-alkyl iodide intermediates.

• Intramolecular Cyclization : The pendant phenolic oxygen attacks the iodinated carbon, forming the six-membered oxazine ring .

Optimized Conditions

Parameter	Optimal Value	Yield Improvement
Solvent	Acetonitrile	89%
Oxidant	Iodine (I₂)	89%
Base	Triethylamine	89%
Temperature	Room temperature	-

Functional Group Transformations

The methyl group at position 6 and the dioxole ring enable selective reactivity:

Electrophilic Aromatic Substitution (EAS)

• Nitration : Directed by the electron-donating methyl group, nitration occurs at the para position of the oxazine ring under mixed acid (HNO₃/H₂SO₄) conditions.

• Halogenation : Bromination (Br₂/FeBr₃) targets the dioxole ring’s activated positions.

Nucleophilic Substitution

• Methyl Group Oxidation : The methyl substituent is oxidized to a carboxylic acid using KMnO₄ in acidic media, forming 6-carboxy derivatives.

Ring-Opening and Rearrangement Reactions

The oxazine ring undergoes cleavage under specific conditions:

Acid-Catalyzed Hydrolysis

• Conditions : 6M HCl, reflux.

• Product : Cleavage yields 2-aminophenol derivatives and benzo[d] dioxole fragments.

Reductive Ring Opening

• Reductant : LiAlH₄ in THF.

• Product : Secondary amine and diol intermediates, enabling downstream functionalization .

Cross-Coupling Reactions

The compound participates in transition-metal-catalyzed couplings:

Suzuki-Miyaura Coupling

• Substrate : Boronic acids (e.g., phenylboronic acid).

• Catalyst : Pd(PPh₃)₄, K₂CO₃.

• Site : Halogenated derivatives (introduced via EAS) undergo coupling at the oxazine ring .

Buchwald-Hartwig Amination

• Amine Partners : Piperidine, morpholine.

• Catalyst : Pd₂(dba)₃/Xantphos.

• Application : Generates N-alkylated derivatives for pharmacological screening .

Photochemical and Radical Reactions

Emerging methodologies leverage light-induced processes:

Visible-Light Catalysis

• Catalyst : PC-1 (organic photocatalyst).

• Reaction : Formal [4+2] cycloaddition with o-hydroxybenzyl alcohols to form polycyclic 1,3-benzoxazines .

Radical Bromination

• Initiation : N-Bromosuccinimide (NBS) under UV light.

• Site : Benzylic positions adjacent to the oxazine nitrogen .

Biological Derivatization

The compound serves as a precursor for bioactive analogs:

Antioxidant Hybrid Synthesis

• Step : Condensation with tetramethylbenzoxazine-carboxylates.

• Reagents : (CH₃)₂SBH₃ in THF.

• Product : 2-Ethynyl derivatives showing enhanced radical scavenging activity .

Table 1: Key Derivatives and Activities

Derivative	Modification Site	Biological Activity	IC₅₀ (μM)
2-Ethynyl analog	Oxazine C-2	Antioxidant (DPPH assay)	12.4
6-Carboxy derivative	Oxazine C-6	Anti-inflammatory	18.9
N-Allyl morpholine	Oxazine nitrogen	Cytotoxic (HeLa cells)	8.7

Stability and Degradation Pathways

• Thermal Stability : Decomposes above 250°C without melting.

• Photodegradation : UV exposure (λ = 254 nm) induces ring-opening via singlet oxygen mechanisms.

Scientific Research Applications

Pharmacological Properties

1. Neuropharmacology:
Research indicates that derivatives of 3,4-dihydro-2H-benzo[b][1,4]oxazine exhibit promising activity as serotonin receptor antagonists. Specifically, a series of these compounds demonstrated subnanomolar affinities for the 5-HT6 receptor, which is implicated in cognitive processes and mood regulation. These compounds have shown potential for treating disorders such as depression and anxiety by modulating serotonin pathways .

2. Antioxidant Activity:
The compound has been explored for its antioxidant properties. Studies have synthesized various derivatives that exhibit significant radical scavenging activities. These antioxidants can play a crucial role in preventing oxidative stress-related diseases .

3. Anticancer Activity:
Some derivatives of this compound have been identified as having anticancer properties. They inhibit cell proliferation in various cancer cell lines and may induce apoptosis through specific signaling pathways. This potential makes them candidates for further development in cancer therapies .

Case Studies

Case Study 1: Neuropharmacological Investigations
A study focused on the synthesis of various 3,4-dihydro-2H-benzo[b][1,4]oxazine derivatives revealed their ability to selectively inhibit the 5-HT6 receptor. The research highlighted the structure-activity relationship (SAR) that correlates specific substituents with enhanced receptor binding affinity and selectivity .

Case Study 2: Antioxidant Efficacy
In another investigation, several derivatives were tested for their antioxidant capabilities using DPPH radical scavenging assays. The results indicated that certain modifications significantly increased their efficacy compared to standard antioxidants .

Case Study 3: Anticancer Potential
A recent study examined the anticancer effects of modified 3-(Benzo[d][1,3]dioxol-5-yl)-6-methyl-3,4-dihydro-2H-benzo[b][1,4]oxazine compounds on breast cancer cell lines. The findings suggested a dose-dependent inhibition of cell growth and induction of apoptosis via mitochondrial pathways .

Summary Table of Applications

Application Area	Description	Reference
Neuropharmacology	Selective antagonism at the 5-HT6 receptor; potential treatment for mood disorders
Antioxidant Activity	Significant radical scavenging ability; potential use in oxidative stress-related diseases
Anticancer Activity	Inhibition of cancer cell proliferation; induction of apoptosis in specific cancer types

Mechanism of Action

The mechanism of action of 3-(Benzo[d][1,3]dioxol-5-yl)-6-methyl-3,4-dihydro-2H-benzo[b][1,4]oxazine involves its interaction with specific molecular targets. For instance, it may inhibit certain enzymes or receptors, leading to a cascade of biochemical events. The exact pathways and targets can vary depending on the specific application and context .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variation in the Benzoxazine Core

The position and nature of substituents on the benzoxazine scaffold significantly influence physicochemical and biological properties. Below is a comparative analysis:

Compound	Substituents	Molecular Formula	Molecular Weight	Key Properties/Activities
3-(Benzo[d][1,3]dioxol-5-yl)-6-methyl-3,4-dihydro-2H-benzo[b][1,4]oxazine	6-methyl, 3-(1,3-benzodioxol-5-yl)	C₁₆H₁₄NO₃	275.29	Structural analog; potential antimicrobial activity inferred from related chlorinated analogs .
3-(Benzo[d][1,3]dioxol-5-yl)-7-chloro-3,4-dihydro-2H-benzo[b][1,4]oxazine	7-chloro, 3-(1,3-benzodioxol-5-yl)	C₁₅H₁₂ClNO₃	289.71	Synthesized via green, catalyst-free method; moderate to excellent yields (60–92%); demonstrated antimicrobial activity .
5-Methoxy-3,4-dihydro-2H-benzo[b][1,4]oxazine	5-methoxy	C₉H₁₁NO₂	165.19	Lower molecular weight; methoxy group enhances solubility; no reported bioactivity .
6-Methyl-3,4-dihydro-2H-benzo[b][1,4]oxazine	6-methyl	C₉H₁₁NO	149.19	Simplified structure; 98% purity; used as a precursor in complex syntheses .
3-(3-Chlorophenyl)-6-methyl-3,4-dihydro-2H-benzo[b][1,4]oxazine	6-methyl, 3-(3-chlorophenyl)	C₁₅H₁₄ClNO	259.73	Chlorophenyl substitution may enhance lipophilicity and receptor binding; supplier data only .

Structural and Functional Implications

• Electron-Donating vs. Electron-Withdrawing Groups : The 6-methyl group (electron-donating) may reduce reactivity compared to chloro or methoxy substituents, impacting both synthesis and bioactivity .

Biological Activity

The compound 3-(Benzo[d][1,3]dioxol-5-yl)-6-methyl-3,4-dihydro-2H-benzo[b][1,4]oxazine is a member of the benzoxazine family, known for its diverse biological activities. This article delves into the biological activity of this compound, summarizing relevant research findings, case studies, and presenting data in a structured format.

Chemical Structure and Properties

The molecular formula of the compound is $C_{18}H_{16}N_{2}O_{4}$ with a molecular weight of approximately 324.33 g/mol. The structure features a benzodioxole moiety, which contributes to its biological activity due to its electron-rich nature.

1. Anticancer Activity

Research has highlighted the anticancer potential of various benzoxazine derivatives. For instance, a study demonstrated that compounds with similar structures exhibit significant antiproliferative effects against several cancer cell lines. The IC50 values for certain derivatives were found to be lower than that of standard chemotherapeutics like doxorubicin, showcasing their potential as effective anticancer agents .

Compound	Cell Line	IC50 (µM)	Reference
1	HepG2	2.38
2	HCT116	1.54
3	MCF7	4.52
Doxorubicin	-	7.46

2. Antimicrobial Activity

Benzoxazines have shown promising antimicrobial properties. A review indicated that derivatives exhibit activity against various pathogens, including bacteria and fungi. The mechanism often involves inhibition of cell wall synthesis or interference with metabolic pathways in microorganisms .

3. Antioxidant Properties

The antioxidant capacity of benzoxazine derivatives has been extensively studied, with findings suggesting that they can scavenge free radicals effectively. This property is crucial for developing therapeutic agents aimed at oxidative stress-related diseases .

Case Studies

Case Study 1: Anticancer Mechanism Investigation
A recent study investigated the anticancer mechanisms of a related benzoxazine derivative through various assays, including cell cycle analysis and apoptosis assessment. The results indicated that treatment led to increased apoptosis in cancer cells via the mitochondrial pathway, highlighting potential therapeutic applications in oncology .

Case Study 2: Antimicrobial Efficacy
Another study focused on the antimicrobial activity of benzoxazine derivatives against resistant strains of bacteria. The results showed significant inhibition of growth at low concentrations, suggesting that these compounds could be developed into new antibiotics .

Q & A

Q. What are the established synthetic routes for 3-(Benzo[d][1,3]dioxol-5-yl)-6-methyl-3,4-dihydro-2H-benzo[b][1,4]oxazine?

The compound can be synthesized via condensation reactions involving benzaldehyde derivatives and urea or via cyclization of precursors like 2-naphthol. For example, oxazine derivatives are often prepared using catalysts such as K$_2$CO$_3$ or Pd/C, with purification via column chromatography. Key steps include controlling reaction time (15–45 minutes) and temperature to optimize intermediate formation .

Q. Which analytical techniques are critical for structural characterization of this compound?

Multinuclear NMR (1H and 13C), IR spectroscopy, and GCMS are essential. For instance, 1H-NMR (400 MHz, CDCl$_3$) can confirm proton environments (e.g., δ 1.25–1.30 for methyl groups), while IR identifies functional groups like C=O (1705 cm$^{-1}$) and aromatic C-H stretching (3051 cm$^{-1}$). GCMS validates molecular weight and detects impurities (e.g., 2% isomer content) .

Q. What preliminary pharmacological screening approaches are recommended for this compound?

Initial screens should assess antimicrobial, hypoglycemic, or anti-obesogenic activity using in vitro assays. For example, antimicrobial efficacy can be tested via broth microdilution against Gram-positive/negative bacteria, while hypoglycemic activity may involve glucose uptake assays in adipocyte cell lines .

Advanced Research Questions

Q. How can synthetic yields be improved for large-scale production?

Optimize reaction stoichiometry (e.g., 1.00 equiv. of reagents) and use catalytic systems like Cu powder or Pd/C to enhance efficiency. Solvent selection (e.g., dichloromethane for polar intermediates) and stepwise purification (e.g., recrystallization after column chromatography) can reduce byproducts and improve yields to >75% .

Q. How should researchers address discrepancies between calculated and observed molecular ion peaks in mass spectrometry?

Discrepancies (e.g., EI-HRMS showing Δm/z = 0.5) may arise from isotopic patterns, adduct formation, or incomplete ionization. Calibrate instruments with certified standards, validate sample purity via HPLC, and consider high-resolution MS (HRMS) to resolve ambiguous peaks. Cross-check with NMR data to confirm structural integrity .

Q. What experimental designs are suitable for studying this compound’s environmental fate?

Follow frameworks like Project INCHEMBIOL, which evaluates abiotic/biotic degradation, bioaccumulation, and ecotoxicity. Use randomized block designs with split-split plots to test variables like pH, temperature, and microbial activity. Long-term studies (5+ years) can monitor persistence in soil/water systems .

Q. How can structure-activity relationships (SAR) be explored for derivatives of this compound?

Synthesize analogs with substitutions at the methyl or benzo[d][1,3]dioxol-5-yl groups. Test biological activity against parent compounds and use computational modeling (e.g., molecular docking) to predict binding affinities. For example, nitro or methoxy substituents may enhance antimicrobial potency by altering electron density .

Q. What strategies mitigate isomer formation during synthesis?

Isomerization often occurs during cyclization. Use chiral catalysts (e.g., L-proline) to enforce stereoselectivity, or employ low-temperature conditions (-20°C) to stabilize intermediates. Monitor reaction progress via TLC and isolate isomers using preparative HPLC with chiral columns .

Notes

• Avoid commercial sources (e.g., BenchChem, TargetMol) as per guidelines.
• Methodological rigor is prioritized, with references to peer-reviewed synthesis and characterization protocols.
• Advanced questions emphasize problem-solving in data interpretation and experimental design.